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Compound of Interest

Compound Name: Piperonylonitrile

Cat. No.: B116396

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperonylonitrile, also known as 3,4-methylenedioxybenzonitrile, is a versatile organic
compound with significant applications in the pharmaceutical, agrochemical, and fragrance
industries. Its unique structure, featuring a benzodioxole ring system, imparts interesting
biological and chemical properties. This technical guide provides a comprehensive review of
the available scientific literature and patents concerning piperonylonitrile, with a focus on its
synthesis, spectroscopic characterization, and biological significance. All quantitative data is
summarized for comparative analysis, and detailed experimental protocols from key literature
are provided.

Chemical and Physical Properties

Piperonylonitrile is a white to light beige crystalline solid at room temperature.[1] Its
fundamental properties are summarized in the table below.
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Property Value Reference

Molecular Formula CsHsNO2 [2]

Molecular Weight 147.13 g/mol [2]

Melting Point 91-93 °C [1]

Boiling Point 267.22 °C (estimate) [1]

Density 1.3067 g/cm3 (estimate) [1]
White to light red to green

Appearance [2]
powder to crystal

N Soluble in dichloromethane,

Solubility [1]
ethyl acetate, methanol

CAS Number 4421-09-4 [1]

Spectroscopic Data

The structural elucidation of piperonylonitrile is confirmed through various spectroscopic

technigues. A summary of the key spectroscopic data is presented below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nucleus

Chemical Shift (0,
ppm)

Solvent

Reference

1H NMR

7.27 (d, J=7.9 Hz,
1H), 7.19 (s, 1H), 6.90
(d, J=7.9 Hz, 1H),
6.07 (s, 2H)

CDClIs

[3]

13C NMR

151.0, 147.8, 128.9,
119.1, 111.4, 109.0, CDCls
102.6, 102.4

[4]

Infrared (IR) Spectroscopy
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The IR spectrum of piperonylonitrile exhibits characteristic absorption bands corresponding to
its functional groups.

Functional Group Wavenumber (cm—1) Reference
C=N (Nitrile) ~2225 [5]
C-0O-C (Ether) ~1250, 1040 [5]
C=C (Aromatic) ~1600, 1490 [5]
=C-H (Aromatic) ~3100-3000 [5]
-O-CH2-O- ~2780 [5]

Mass Spectrometry (MS)

Mass spectrometry data confirms the molecular weight of piperonylonitrile.

Technique m/z (relative intensity) Reference

Electron lonization (EI) 147 (M+), 117, 89, 63 [5]

Synthesis of Piperonylonitrile

Several synthetic routes to piperonylonitrile have been reported, primarily starting from
piperonal (heliotropin).

One-Pot Synthesis from Piperonal (Heliotropin)

A notable one-pot synthesis method is described in Chinese patent CN106518835A. This
process avoids the isolation of the intermediate oxime, making it suitable for large-scale
industrial production.[4]

o Reaction Setup: To a reaction kettle, add heliotropin, dimethylformamide (DMF), and
hydroxylamine hydrochloride.

e Initial Stirring: Stir the mixture at normal temperature for 2-3 hours.
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Heating and Reaction: Heat the mixture to 140-145 °C and maintain this temperature for 1-2
hours to carry out the synthesis reaction.

Thermal Insulation: After the reaction is complete, hold the temperature for 1-3 hours.

Cooling and Precipitation: Cool the mixture to 80-85 °C. Add water and continue cooling to
room temperature to precipitate the product.

Isolation: Isolate the finished product by centrifugation and drying.
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One-Pot Synthesis of Piperonylonitrile

Reactants

Gimethylformamide (SoIventD Gydroxylamine Hydrochlorida

Reaction Process

Stir at Room Temp
(2-3 hours)
Heat to 140-145°C
(1-2 hours)

Hold Temperature
(1-3 hours)
Cool to 80-85°C
Gdd Water & Cool to RD

Workup

Centrifugation

Click to download full resolution via product page

Caption: Workflow for the one-pot synthesis of piperonylonitrile.
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Alternative One-Step Procedure from Piperonal

An alternative, rapid, and high-yielding one-step procedure for the conversion of piperonal to
piperonylonitrile has also been described. This method involves the reaction of piperonal with
hydroxylamine hydrochloride, where the intermediate oxime rapidly dehydrates to the nitrile.[6]
This procedure is advantageous due to its short reaction time and high yield.

Biological Activity and Applications

Piperonylonitrile has garnered interest in drug development due to its biological activities.

Inhibition of Cytochrome P450 Enzymes

Piperonylonitrile is known to be an inhibitor of nasal P450-dependent N-demethylase in
rabbits.[7] The methylenedioxyphenyl group is a common structural motif in mechanism-based
inhibitors of cytochrome P450 enzymes. These inhibitors are metabolized by the enzyme to a
reactive intermediate that then covalently binds to and inactivates the enzyme.
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Mechanism-Based Inhibition of Cytochrome P450
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Caption: General signaling pathway for mechanism-based P450 inhibition.
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Other Applications

o Pharmaceutical Intermediate: Piperonylonitrile serves as an important intermediate in the

synthesis of various pharmaceuticals.[8]

o Agrochemicals: It is used in the synthesis of insecticides and herbicides.[9]

e Fragrance Industry: Piperonylonitrile is utilized in the fragrance industry for its pleasant

aroma.[9]

o Microbiology: It has been used to alter the growth of certain strains of K. pneumoniae.[7]

Patent Landscape

A review of the patent literature reveals the commercial interest in piperonylonitrile, primarily

focusing on its synthesis and applications.

Patent Number

Title

Key Findings

Synthesis method of

Describes a one-pot synthesis
from heliotropin,

dimethylformamide, and

CN106518835A _ o _ _
piperonylonitrile hydroxylamine hydrochloride,
suitable for industrial scale-up.
[4]
Discusses the use of nitrile-
containing compounds,
US20100267607A1 Perfuming nitriles including structural analogs of
piperonylonitrile, as perfuming
ingredients.[9]
Application of benzonitrile Highlights the potential of
CN103800315A compound in preparation of benzonitrile derivatives in
antitumor drugs cancer therapy.[10]
Conclusion
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Piperonylonitrile is a valuable chemical entity with a diverse range of applications. The
synthetic routes from readily available starting materials like piperonal are well-established,
with opportunities for process optimization for industrial applications. Its role as a cytochrome
P450 inhibitor underscores its potential in drug development, both as a therapeutic agent and
as a tool for studying drug metabolism. The spectroscopic data provided serves as a crucial
reference for its characterization and quality control. Further research into its biological
mechanisms of action may unveil new therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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